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For Researchers, Scientists, and Drug Development Professionals

Introduction

27-Hydroxycholesterol (27-OHC) is a primary metabolite of cholesterol, produced by the
enzyme sterol 27-hydroxylase (CYP27A1).[1] This oxysterol plays a crucial role in cholesterol
homeostasis and has been implicated in the pathophysiology of several diseases, including
neurodegenerative disorders and estrogen receptor-positive (ER+) breast cancer.[2][3]
Accurate identification and quantification of 27-OHC in various biological matrices are therefore
essential for both basic research and clinical studies. This document provides detailed
protocols for the analysis of 27-OHC using liquid chromatography-tandem mass spectrometry
(LC-MS/MS), a highly sensitive and specific method.[4][5][6]

Metabolic Pathway of 27-Hydroxycholesterol

27-OHC is an important intermediate in the alternative pathway of bile acid synthesis and is
involved in cholesterol transport. In the brain, 27-OHC can be converted to 7a-hydroxy-3-oxo-
4-cholestenoic acid (7-HOCA).[2] Understanding this pathway is critical for interpreting the
guantitative data of 27-OHC in biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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